Cas no 1935184-31-8 ((2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol)

• Product Name: (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol
• CAS No: 1935184-31-8
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD28355479
• CID: 5221313
• PubChem ID: 102571190
• Update Time: 2025-05-24

(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-5-methanol, 2,3,4,5-tetrahydro-
• (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol

• MDL： MFCD28355479
• Inchi： 1S/C10H13NO2/c12-7-9-8-3-1-2-4-10(8)13-6-5-11-9/h1-4,9,11-12H,5-7H2
• InChI Key： VGSOENFWBJFWGI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CO)NCC1

Additional information on (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol

Introduction to (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol (CAS No. 1935184-31-8)

(2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol, identified by its CAS number 1935184-31-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic alcohol belongs to the benzoxazepine class, a structural motif known for its broad pharmacological activity. The compound exhibits a complex and intricate molecular framework, which makes it a valuable scaffold for developing novel therapeutic agents.

The benzoxazepine core of (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol is derived from a fused ring system consisting of a benzene ring and an oxazole ring. This structural configuration imparts unique electronic and steric properties to the molecule, making it a versatile platform for medicinal chemistry modifications. The presence of the hydroxymethyl group at the 5-position further enhances its potential as a pharmacophore, allowing for diverse functionalization strategies.

In recent years, there has been growing interest in benzoxazepine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted their potential as scaffolds for drugs targeting neurological disorders, such as anxiety and depression. The compound’s ability to interact with multiple biological targets makes it an attractive candidate for further investigation.

One of the most compelling aspects of (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol is its structural similarity to known bioactive molecules. This similarity suggests that it may possess similar pharmacological properties while offering new opportunities for optimization. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules designed to enhance selectivity and potency.

The synthesis of (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the construction of the benzoxazepine ring system followed by functionalization at the 5-position to introduce the hydroxymethyl group. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity.

The pharmacological profile of (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol has been the subject of several preclinical studies. These investigations have revealed promising activities in models of central nervous system disorders. The compound’s interaction with serotonin receptors has been particularly noted, suggesting a potential role in treating conditions associated with serotonin dysregulation.

Moreover, the hydroxymethyl group in (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol provides a handle for further derivatization. This flexibility allows chemists to modify the molecule’s properties while retaining its core pharmacological activity. Such modifications can lead to improved solubility, bioavailability, and metabolic stability—crucial factors for successful drug development.

The computational modeling of (2,3,4,5-tetrahydro-1,4-benzoxazepin-5-yl)methanol has also provided valuable insights into its binding interactions with biological targets. Molecular dynamics simulations and docking studies have helped researchers understand how the compound interacts with proteins and enzymes relevant to its intended therapeutic applications. These findings have guided the design of more potent analogs with enhanced binding affinity.

In conclusion,(2,3,4,5-tetrahydro-1，4-benzoxazepin - 5 - yl）methanol (CAS No. 19351 84 - 31 - 8) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for benzoxazepine derivatives，this compound is poised to play a significant role in addressing unmet medical needs.